N-(1,3-benzodioxol-5-ylmethyl)-2,6-dimethoxybenzamide

• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-4-3-5-14(21-2)16(13)17(19)18-9-11-6-7-12-15(8-11)23-10-22-12/h3-8H,9-10H2,1-2H3,(H,18,19)
• InChI Key: AJSWQHXKTBECQN-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCC2=CC3=C(C=C2)OCO3

Description

N-(1,3-benzodioxol-5-ylmethyl)-2,6-dimethoxybenzamide, commonly known as MDMA, is a synthetic psychoactive drug that alters mood and perception. It is chemically similar to both stimulants and hallucinogens and produces feelings of increased energy, pleasure, emotional warmth, and distorted sensory and time perception.

Mechanism of Action

MDMA acts primarily by increasing the activity of three neurotransmitters in the brain: serotonin, dopamine, and norepinephrine. It also causes the release of oxytocin, a hormone associated with social bonding and trust.
Biochemical and physiological effects:
MDMA produces a range of physiological and biochemical effects, including increased heart rate and blood pressure, elevated body temperature, and dehydration. It can also cause changes in mood, perception, and thought processes, leading to altered states of consciousness.

Advantages and Limitations for Lab Experiments

MDMA has been used in various laboratory experiments to study its effects on the brain and behavior. Its ability to enhance social bonding and trust has made it a useful tool for studying social behavior in animals. However, its potential for abuse and neurotoxicity limits its use in certain types of research.

Future Directions

There are several potential future directions for research on MDMA. One area of interest is its potential therapeutic use in treating addiction, particularly to substances such as alcohol and opioids. Another area of focus is exploring the long-term effects of MDMA use on the brain and behavior, as well as developing safer and more effective methods for administering the drug in a therapeutic setting.
In conclusion, MDMA is a psychoactive drug that has been the subject of extensive research in recent years. While its potential therapeutic uses are promising, its potential for abuse and neurotoxicity must be carefully considered. Further research is needed to fully understand the effects of MDMA on the brain and behavior and to develop safe and effective therapeutic applications.

Synthesis Methods

The synthesis of MDMA involves several steps, starting with the extraction of safrole from sassafras oil. The safrole is then converted to isosafrole, which is oxidized to MDP2P. MDP2P is then reduced to MDMA using either aluminum amalgam or mercury-aluminum amalgam.

Scientific Research Applications

MDMA has been the subject of extensive research in recent years, with studies exploring its potential therapeutic uses in treating various mental health conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA-assisted psychotherapy has shown promising results in clinical trials, with some participants reporting significant improvements in symptoms.